Cas no 2168833-85-8 (3-(1-methoxypropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol)

• Product Name: 3-(1-methoxypropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol
• CAS No: 2168833-85-8
• MF: C₈H₁₁N₅OS
• MW: 225.270838975906
• CID: 6296119
• PubChem ID: 165578398
• Update Time: 2025-10-23

3-(1-methoxypropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(1-methoxypropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol
• 2168833-85-8
• 3-(1-methoxypropan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine-7-thiol
• EN300-1582481

• Inchi： 1S/C8H11N5OS/c1-5(3-14-2)13-7-6(11-12-13)8(15)10-4-9-7/h4-5H,3H2,1-2H3,(H,9,10,15)
• InChI Key： BXSJXSWJJJJDIO-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N(C(C)COC)N=N2

Computed Properties

• Exact Mass: 225.06843116g/mol
• Monoisotopic Mass: 225.06843116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 96.4Ų

Additional information on 3-(1-methoxypropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol

3-(1-Methoxypropan-2-yl)-3H-1,2,3-Triazolo[4,5-d]Pyrimidine-7-Thiol: A Comprehensive Overview

The compound 3-(1-methoxypropan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol, identified by the CAS number 2168833-85-8, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a triazolopyrimidine ring system. The presence of a thiol group (-SH) at the 7-position and a methoxypropan-2-yl substituent at the 3-position introduces unique chemical properties that make this molecule intriguing for research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and modular assembly strategies. The synthesis typically involves the coupling of an appropriate thiol-containing precursor with a triazolopyrimidine derivative. The reaction conditions are optimized to ensure high yield and purity, which are critical for downstream applications. Researchers have also explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining product quality.

The structural uniqueness of 3-(1-methoxypropan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol makes it a valuable candidate in drug discovery programs. The triazolopyrimidine scaffold is known for its ability to interact with various biological targets, including kinases and proteases. The thiol group at the 7-position can serve as a reactive site for further functionalization, enabling the creation of bioconjugates or prodrugs. Recent studies have demonstrated its potential as a lead compound in anti-cancer drug development due to its ability to inhibit key enzymes involved in tumor progression.

In addition to its pharmacological applications, this compound has shown promise in materials science. The thiol group can participate in click chemistry reactions, making it suitable for the synthesis of cross-linked polymers or self-healing materials. Researchers have also investigated its use as a building block for constructing advanced materials with tailored electronic properties. The methoxypropan-2-yl substituent contributes to the molecule's solubility and stability under various conditions, further enhancing its versatility.

From an analytical standpoint, the characterization of 3-(1-methoxypropan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol has been carried out using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide detailed insights into the molecular structure and purity. Recent advancements in computational chemistry have also allowed researchers to perform quantum mechanical calculations to predict the molecule's reactivity and electronic properties accurately.

The environmental impact of this compound is another area of growing interest. Studies have been conducted to assess its biodegradability and toxicity under different conditions. Preliminary results suggest that it exhibits low toxicity towards aquatic organisms when used within recommended concentrations. However, further research is required to fully understand its long-term environmental effects and develop sustainable disposal methods.

In conclusion, 3-(1-methoxypropan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol (CAS No. 2168833-85-8) is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.